Cas no 2229164-22-9 (3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one)

• Product Name: 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one
• CAS No: 2229164-22-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6174038
• PubChem ID: 165867655
• Update Time: 2025-07-16

3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one
• 2229164-22-9
• EN300-1773434

• Inchi： 1S/C11H19N3O/c1-11(2,3)10-7-8(14(4)13-10)9(15)5-6-12/h7H,5-6,12H2,1-4H3
• InChI Key： PTDVVIGIZZFLRR-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one

Comprehensive Analysis of 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one (CAS No. 2229164-22-9): Properties, Applications, and Industry Trends

The compound 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one (CAS No. 2229164-22-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. As a pyrazole derivative, this molecule combines a tert-butyl group and an amino-propanone moiety, making it particularly interesting for drug discovery and material science applications.

Recent searches in scientific databases and AI-powered platforms reveal growing interest in heterocyclic compounds like this one, particularly for their role in developing kinase inhibitors and metabolic modulators. The presence of both hydrogen bond donor (amino group) and hydrogen bond acceptor (carbonyl group) functionalities in 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one makes it a valuable scaffold for medicinal chemistry applications.

From a synthetic chemistry perspective, the tert-butyl group in CAS 2229164-22-9 provides steric bulk that can influence both the compound's reactivity and its potential biological activity. This structural feature has become particularly relevant as researchers explore sterically hindered compounds for improved metabolic stability and target selectivity. The compound's methylpyrazole core is another area of interest, as this heterocycle appears in numerous bioactive molecules and pharmaceutical intermediates.

The physicochemical properties of 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one make it suitable for various research applications. Its moderate molecular weight (approximately 223.3 g/mol) and balanced lipophilicity profile (predicted LogP around 1.5-2.0) suggest good membrane permeability, an important characteristic for drug discovery programs. These properties align with current industry trends favoring fragment-based drug discovery and lead optimization strategies.

In the context of green chemistry initiatives, researchers are particularly interested in sustainable synthesis routes for compounds like CAS 2229164-22-9. Recent publications have explored catalytic methods and atom-economical transformations to construct similar pyrazole derivatives, reflecting the growing importance of environmental considerations in chemical research. The compound's stability under various conditions also makes it attractive for process chemistry applications.

The potential biological activities of 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one have sparked interest in multiple research areas. While specific activity data may require further investigation, structural analogs have shown promise in central nervous system research and inflammatory pathway modulation. The compound's amino ketone functionality is particularly noteworthy, as this group often serves as a key pharmacophore in bioactive molecules.

From a commercial perspective, CAS 2229164-22-9 represents an important building block in the fine chemicals market. Suppliers and contract research organizations have reported increasing demand for such specialized intermediates, driven by growth in custom synthesis and research chemical sectors. The compound's purity specifications and analytical characterization methods have become key quality indicators for research applications.

Recent advances in computational chemistry and AI-assisted drug design have further highlighted the importance of compounds like 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses frequently utilize such scaffolds to explore potential binding modes and optimize lead compounds. This aligns with current industry focus on structure-based drug design approaches.

The storage and handling considerations for CAS 2229164-22-9 follow standard protocols for amino ketone compounds. Recommended storage conditions typically include protection from moisture and oxidation, with many researchers opting for inert atmosphere packaging for long-term stability. These practical aspects are increasingly important in the context of global chemical supply chains and research material distribution networks.

Future research directions for 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one may include exploration of its metal coordination chemistry and potential applications in catalysis. The compound's ability to serve as a bidentate ligand could open new avenues in materials science and coordination polymer development. Such applications would complement its established role in life sciences research.

In conclusion, 3-amino-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)propan-1-one (CAS No. 2229164-22-9) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features, combined with current scientific trends toward heterocyclic chemistry and molecular design, ensure its continued relevance in academic and industrial research settings. As synthetic methodologies advance and biological screening technologies improve, this compound will likely play an increasingly important role in various scientific endeavors.